3,3'-Diiodothyronine-4-sulfate
Overview
Description
3,3'-diiodo-L-thyronine sulfate is an O-sulfoamino acid and an aryl sulfate. It derives from a 3,3'-diiodo-L-thyronine.
Scientific Research Applications
1. Role in Fetal Development and Thyroid Hormone Homeostasis
3,3'-Diiodothyronine-4-sulfate (3,3'-T2S) plays a critical role in fetal development and the regulation of thyroid hormone homeostasis. The desulfation of iodothyronine sulfates, such as 3,3'-T2S, is important in conditions with high serum concentrations of these compounds, particularly during fetal development. This process is facilitated by enzymes like arylsulfatases in human and rat liver and placenta, highlighting the significance of 3,3'-T2S in thyroid hormone metabolism (Kester et al., 2002).
2. Transfer and Metabolism in Maternal-Fetal Interaction
Research shows that 3,3'-T2S derived from the fetus is transferred to the maternal circulation, contributing significantly to the maternal urinary pool. This phenomenon indicates the importance of 3,3'-T2S in the metabolic interaction between mother and fetus, and in maintaining low fetal T3 levels in late gestation, which is crucial for normal fetal development (Wu et al., 2006).
3. Ontogeny of Sulfotransferases and Arylsulfatase
The ontogeny of sulfotransferases (SULT) and arylsulfatase (ARS), which are involved in the metabolism of thyroid hormone and dopamine, shows significant variation during human development. SULT1A1 enzyme activity, responsible for the sulfation of 3,3'-T2, varies in different tissues such as liver, lung, and brain during fetal and postnatal stages, highlighting the dynamic role of 3,3'-T2S in different developmental phases (Richard et al., 2001).
4. Concentration in Various Body Regions
Studies have measured the concentrations of various iodothyronine metabolites, including 3,3'-T2S, in different regions of the brain and liver in adult rats. These findings provide insights into the distribution and potential physiological implications of 3,3'-T2S in mammalian physiology (Pinna et al., 2002).
5. Iodothyronine Sulfotransferase Activity During Gestation
The activity of iodothyronine sulfotransferase, responsible for the sulfation of thyroid hormones, including 3,3'-T2, varies during pregnancy. This variation suggests a significant role of this enzyme in regulating the bioavailability of thyroid hormone in the developing fetus, emphasizing the importance of 3,3'-T2S in developmental processes (Wu et al., 2000).
properties
CAS RN |
64192-57-0 |
|---|---|
Product Name |
3,3'-Diiodothyronine-4-sulfate |
Molecular Formula |
C15H13I2NO7S |
Molecular Weight |
605.1 g/mol |
IUPAC Name |
(2S)-2-amino-3-[3-iodo-4-(3-iodo-4-sulfooxyphenoxy)phenyl]propanoic acid |
InChI |
InChI=1S/C15H13I2NO7S/c16-10-5-8(6-12(18)15(19)20)1-3-13(10)24-9-2-4-14(11(17)7-9)25-26(21,22)23/h1-5,7,12H,6,18H2,(H,19,20)(H,21,22,23)/t12-/m0/s1 |
InChI Key |
NBAZIIRGURJZJA-LBPRGKRZSA-N |
Isomeric SMILES |
C1=CC(=C(C=C1C[C@@H](C(=O)O)N)I)OC2=CC(=C(C=C2)OS(=O)(=O)O)I |
SMILES |
C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C=C2)OS(=O)(=O)O)I |
Canonical SMILES |
C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C=C2)OS(=O)(=O)O)I |
Other CAS RN |
64192-57-0 |
synonyms |
3,3'-diiodothyronine-4-sulfate 3,3'-T2 sulfate 3,3'-T2S |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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